1-(3,3,5,5-Tetramethylcyclohex-1-en-1-yl)piperidine

• CAS No.: 127562-51-0
• Molecular Formula: C15H27N
• Molecular Weight: 221.38 g/mol
• IUPAC Name: 1-(3,3,5,5-tetramethylcyclohexen-1-yl)piperidine
• InChI: InChI=1S/C15H27N/c1-14(2)10-13(11-15(3,4)12-14)16-8-6-5-7-9-16/h10H,5-9,11-12H2,1-4H3
• InChI Key: DXNNRFNMFQULSO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(C1)(C)C)N2CCCCC2)C

Description

1-(3,3,5,5-Tetramethylcyclohex-1-en-1-yl)piperidine is a chemical compound characterized by a cyclohexene ring substituted with four methyl groups and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,3,5,5-Tetramethylcyclohex-1-en-1-yl)piperidine typically involves the reaction of 3,3,5,5-tetramethylcyclohexanone with piperidine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-(3,3,5,5-Tetramethylcyclohex-1-en-1-yl)piperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or alcohols.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The piperidine ring can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are commonly used reducing agents.

Substitution Reagents: Halogens, alkyl halides, and other electrophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or alcohols, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

1-(3,3,5,5-Tetramethylcyclohex-1-en-1-yl)piperidine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Research may explore its potential therapeutic applications or as a precursor for drug development.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,3,5,5-Tetramethylcyclohex-1-en-1-yl)piperidine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

3,3,5,5-Tetramethylcyclohexanone: A precursor in the synthesis of the target compound.

Piperidine: The parent compound of the piperidine ring in the target molecule.

3,5,5-Trimethylcyclohex-3-en-1-one: A structurally related compound with similar chemical properties.

Uniqueness

1-(3,3,5,5-Tetramethylcyclohex-1-en-1-yl)piperidine is unique due to the presence of both a highly substituted cyclohexene ring and a piperidine ring. This combination imparts distinct chemical and physical properties, making it valuable for various applications in research and industry.